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Compound of Interest

Compound Name: 4-Oxahomoadamantan-5-one

CAS No.: 21898-84-0

Cat. No.: B1208449

Get Quote

As researchers and drug development professionals, our work with novel chemical entities like

4-Oxahomoadamantan-5-one is foundational to discovery. This compound, a unique epsilon-

lactone with a rigid bicyclic framework, serves as a valuable intermediate in complex organic

synthesis and as a potential lead compound in pharmaceutical research.[1][2] However,

innovation carries the parallel responsibility of ensuring safety and environmental stewardship.

The proper management and disposal of chemical waste are not merely regulatory hurdles;

they are integral components of rigorous scientific practice.

This guide provides a detailed, step-by-step protocol for the safe disposal of 4-
Oxahomoadamantan-5-one (CAS No. 21898-84-0). Given the limited publicly available

hazard data for many research chemicals, we will proceed under the precautionary principle,

treating the compound with the care required for potentially hazardous substances.

Hazard Assessment and Risk Mitigation
A thorough review of available safety information reveals a lack of comprehensive GHS

classification data for 4-Oxahomoadamantan-5-one.[2] In such instances, it is imperative to

assume the substance may possess uncharacterized hazards.
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Known Physical Properties:

Property Value Significance

Molecular Formula C₁₀H₁₄O₂ -

Molecular Weight 166.22 g/mol -

Boiling Point 297.6 °C at 760 mmHg
Low volatility under standard

lab conditions.

Flash Point 121 °C
Considered combustible, but

not highly flammable.[3]

| Solubility | Very slightly soluble in water (0.43 g/L at 25 °C)[2] | Relevant for spill cleanup and

potential aqueous waste streams. |

The Precautionary Principle in Practice: Due to the absence of detailed toxicological data, all

personnel must handle 4-Oxahomoadamantan-5-one and its associated waste with the

assumption that it could be an irritant to the skin and eyes and may be harmful if ingested or

inhaled.

Engineering Controls and Personal Protective
Equipment (PPE)
The primary objective is to minimize exposure. All handling of 4-Oxahomoadamantan-5-one,

including the preparation of waste, must be conducted within a certified chemical fume hood to

control potential vapors.[4]

Required PPE:

Eye Protection: ANSI Z87.1-compliant safety glasses with side shields or, preferably,

chemical splash goggles.

Hand Protection: Chemically resistant gloves (Nitrile rubber is a suitable choice for incidental

contact).

Body Protection: A standard laboratory coat.
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Step-by-Step Disposal Protocol
The universally mandated and safest method for disposing of chemical waste is through your

institution's Environmental Health and Safety (EHS) department. The following steps outline the

process from waste generation to EHS pickup.

Workflow for Safe Handling and Waste Collection
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Preparation

Waste Handling

Storage & Disposal

Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

Work Inside a
Chemical Fume Hood

Generate Waste
(e.g., reaction mixture, contaminated items)

Select a Compatible
Hazardous Waste Container

Carefully Transfer Waste
into the Container

Securely Seal the Container

Label Container with Full Details

Store in Designated Satellite
Accumulation Area

Arrange for Pickup by
Institutional EHS
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Generation

Collection & Storage

Disposal Path

Container Management

Waste Generated
(4-Oxahomoadamantan-5-one)

Collect in Labeled,
Compatible Container

Is the original
container empty?

Store in Designated
Satellite Accumulation Area

Arrange Pickup with
Institutional EHS/Waste Management

Transport to Licensed Facility
for High-Temp Incineration

No

Triple-Rinse with
Appropriate Solvent

Yes

Collect Rinsate as
Hazardous Solvent Waste

Dispose of Defaced Container
in Regular Trash/Recycling

Click to download full resolution via product page

Caption: Decision workflow for waste and container disposal.
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By adhering to these procedures, you contribute to a culture of safety, protect our environment,

and ensure the integrity of your research.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [A Comprehensive Guide to the Safe Disposal of 4-
Oxahomoadamantan-5-one]. BenchChem, [2026]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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